Cas no 145934-90-3 (5-Fluoro-2-hydrazinylpyridine)

5-Fluoro-2-hydrazinylpyridine is a versatile heterocyclic compound featuring a pyridine core substituted with a fluorine atom at the 5-position and a hydrazine group at the 2-position. This structure imparts reactivity suitable for applications in pharmaceutical and agrochemical synthesis, particularly as a building block for the development of biologically active molecules. The fluorine substituent enhances metabolic stability and binding affinity, while the hydrazinyl group offers a reactive handle for further functionalization, such as condensation reactions to form hydrazones or heterocyclic scaffolds. Its well-defined purity and stability make it a reliable intermediate for research and industrial applications requiring precise molecular modifications.

5-Fluoro-2-hydrazinylpyridine structure

Product Name:5-Fluoro-2-hydrazinylpyridine

CAS No:145934-90-3

MF:C₅H₆FN₃

MW:127.119643688202

MDL:MFCD09999909

CID:103421

PubChem ID:19916786

Update Time:2025-05-27

5-Fluoro-2-hydrazinylpyridine Chemical and Physical Properties

Names and Identifiers

- 5-Fluoro-2-hydrazinylpyridine
- 2(1H)-Pyridinone,5-fluoro-,hydrazone
- 2(1H)-PYRIDINONE,5-FLUORO-,HYDRAZONE(9CI)
- Pyridine,5-fluoro-2-hydrazinyl-
- (5-fluoropyridin-2-yl)hydrazine
- 5-Fluoro-2(1H)-pyridinone hydrazone
- 5-Fluoro-2-hydrazinopyridine
- (5-Fluoro-2-pyridyl)hydrazine
- (5-FLUORO-PYRIDIN-2-YL)-HYDRAZINE
- 2(1H)-Pyridinone, 5-fluoro-, hydrazone
- 5-Fluoro-2-hydrazinopyridine dihydrochloride
- 5-fluoro-2hydrazinopyridine
- 5-fluoro-2-hydrazinyl-pyridine
- XGEZFYOWXLYYNM-UHFFFAOYSA-N
- Pyridine, 5-fluoro-2-hydrazinyl-
- (5-fluoro-pyridine-2-yl)-hydrazine
- STL558361
- BBL1042
- MS-20612
- SY083419
- DTXSID80601296
- AM100253
- MFCD09999909
- FT-0697698
- SCHEMBL1227123
- 145934-90-3
- CS-0018939
- W17746
- EN300-73110
- AKOS028109264
- 5-Fluoro-2-hydrazinylpyridine; 5-Fluoro-2-hydrazinopyridine
- SB54950
- A857133
- AKOS010565209
- ALBB-018217
- BBL104258
- pyridine, 5-fluoro-2-hydrazino-, dihydrochloride
- DTXCID40552053
- MDL： MFCD09999909
- Inchi： 1S/C5H6FN3/c6-4-1-2-5(9-7)8-3-4/h1-3H,7H2,(H,8,9)
- InChI Key： XGEZFYOWXLYYNM-UHFFFAOYSA-N
- SMILES： FC1=CN=C(C=C1)NN

Computed Properties

Exact Mass: 127.05500
Monoisotopic Mass: 127.05457537g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 88.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 50.9

Experimental Properties

Density: 1.36
Boiling Point: 182 ºC
Flash Point: 64 ºC
PSA: 50.94000
LogP: 1.27960

5-Fluoro-2-hydrazinylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	088676-1g	5-Fluoro-pyridin-2-yl)-hydrazine	145934-90-3	95%	1g	￡511.00	2022-03-01
Chemenu	CM132181-1g	5-fluoro-2-hydrazinylpyridine	145934-90-3	95%	1g	$360	2021-08-05
TRC	F599813-100mg	5-Fluoro-2-hydrazinylpyridine	145934-90-3		100mg	$87.00	2023-05-18
TRC	F599813-500mg	5-Fluoro-2-hydrazinylpyridine	145934-90-3		500mg	$276.00	2023-05-18
TRC	F599813-1g	5-Fluoro-2-hydrazinylpyridine	145934-90-3		1g	$ 365.00	2022-06-02
ChemScence	CS-0018939-500mg	(Z)-5-Fluoro-2-hydrazono-1,2-dihydropyridine	145934-90-3		500mg	$167.0	2022-04-27
Chemenu	CM132181-5g	5-fluoro-2-hydrazinylpyridine	145934-90-3	95%	5g	$594	2022-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	F905488-1g	5-Fluoro-2-hydrazinylpyridine	145934-90-3	95%	1g	1,168.20	2021-05-17
eNovation Chemicals LLC	Y0989917-1g	5-Fluoro-2-hydrazinylpyridine	145934-90-3	95%	1g	$450	2024-06-04
TRC	F599813-1000mg	5-Fluoro-2-hydrazinylpyridine	145934-90-3		1g	$500.00	2023-05-18